Octadecamethyloctasiloxane

• CAS: 556-69-4
• Synonyms: OCTADECAMETHYLOCTASILOXANE; Octasiloxane, octadecamethyl-; 556-69-4; Octasiloxane, 1,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,15-octadecamethyl-; octadecamethyl-octasiloxane
• Molecular Formula: C18-H54-O7-Si8
• Molecular Weight: 607.3 g/mol
• SMILES: C[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C
• InChI: InChI=1S/C21H23NO5.ClH/c1-11(23)25-16-6-4-13-10-15-14-5-7-17(26-12(2)24)20-21(14,8-9-22(15)3)18(13)19(16)27-20;/h4-7,14-15,17,20H,8-10H2,1-3H3;1H/t14-,15+,17-,20-,21-;/m0./s1
• InChIKey: VWGDPBQTSZDFMX-UHFFFAOYSA-N
• Solubility: In water, 6.07X10-7 mg/L at 25 °C (est); Very soluble in benzene, petroleum ether, ligroin

Octadecamethyloctasiloxane (CAS 556-69-4, C₁₈H₅₄O₇Si₈, molecular weight 607.30 g/mol) is a linear polydimethylsiloxane oligomer comprising eight silicon atoms with 18 methyl groups, systematically designated as MD₇M. It exists as a clear, colorless liquid with a density of approximately 0.913–0.925 g/cm³, a melting point of −63°C, and a calculated boiling point of 409.1°C at 760 mmHg.

Octadecamethyloctasiloxane (CAS 556-69-4): Linear MD7M Siloxane Oligomer for Low-Volatility Applications and Analytical Reference Standards

Octadecamethyloctasiloxane (CAS 556-69-4, C₁₈H₅₄O₇Si₈, molecular weight 607.30 g/mol) is a linear polydimethylsiloxane oligomer comprising eight silicon atoms with 18 methyl groups, systematically designated as MD₇M [1]. It exists as a clear, colorless liquid with a density of approximately 0.913–0.925 g/cm³, a melting point of −63°C, and a calculated boiling point of 409.1°C at 760 mmHg [2]. As a member of the linear volatile methyl siloxane family, this compound occupies a specific position in the volatility spectrum between shorter-chain oligomers (e.g., MD₂M, MD₃M) and high-molecular-weight silicone polymers, making it relevant for applications requiring controlled, low-level volatility combined with silicone compatibility [3].

1 Low-volatility silicone fluid selection

2 Analytical reference standard for siloxane oligomers

3 High-temperature process compatibility

• [1] NIST Chemistry WebBook. Octadecamethyloctasiloxane. CAS Registry Number: 556-69-4. Formula: C₁₈H₅₄O₇Si₈. Molecular Weight: 607.3012. View Source
• [2] ChemSrc. Octadecamethyloctasiloxane. CAS No. 556-69-4. Density: 0.925 g/cm³; Boiling Point: 409.1°C at 760 mmHg; Flash Point: 192.1°C. View Source
• [3] Flaningam, O.L. Vapor pressures of poly(dimethylsiloxane) oligomers. J. Chem. Eng. Data, 1986, 31, 3, 266-272. DOI: 10.1021/je00045a002. View Source

Why Octadecamethyloctasiloxane Cannot Be Replaced by D4, MD2M, or MD3M in Low-Volatility and High-Temperature Applications

The linear methyl siloxane homologous series (MDₙM) exhibits strong chain-length dependence of key physicochemical properties, most critically vapor pressure and viscosity. Octadecamethyloctasiloxane (MD₇M, n=6 siloxane units) has a vapor pressure of approximately 6.98×10⁻⁵ mmHg at 25°C, which is four orders of magnitude lower than that of decamethyltetrasiloxane (MD₂M, ~73 Pa / 0.55 mmHg at 25°C) . Similarly, its kinematic viscosity (~4 cSt at 25°C) exceeds that of MD₂M (~1.3 cSt) and D4 (1.6 cSt) . These quantitative differences mean that substituting a shorter-chain siloxane in formulations or analytical systems will inevitably alter evaporation rate, film-forming behavior, and thermal response. In chromatographic applications, retention behavior differs substantially across chain lengths [1]. Selection of octadecamethyloctasiloxane over its shorter-chain analogs must be based on these specific, quantifiable property thresholds.

Target MD₇M (8 Si atoms)

Substitutes MD₂M, MD₃M, D4 (4–5 Si)

Vapor pressure differs by ~4 orders of magnitude; evaporation rate may shift significantly.

Kinematic viscosity is ~3× higher; film thickness and spreading behavior may not transfer.

Chromatographic retention and thermal response may differ; method transfer may require validation.

• [1] Colonna, P.; Nannan, N.R.; Guardone, A. Multiparameter equations of state for siloxanes: [(CH₃)₃-Si-O₁/₂]₂-[O-Si-(CH₃)₂]_{i=1,…,3}, and [O-Si-(CH₃)₂]₆. Fluid Phase Equilibria, 2008, 263, 2, 115-130. View Source

Quantitative Differential Evidence for Octadecamethyloctasiloxane vs. Closest Siloxane Analogs

Vapor Pressure Differential: 10⁴-Fold Lower Volatility than MD₂M

Octadecamethyloctasiloxane (MD₇M) has a vapor pressure of 6.98×10⁻⁵ mmHg at 25°C, which is approximately 10,000-fold lower than that of decamethyltetrasiloxane (MD₂M), which measures 73 Pa (equivalent to ~0.55 mmHg) at the same temperature . The cyclic analog D4 has a vapor pressure of 1.3 hPa (~0.98 mmHg) at 20°C, and MD₃M has a vapor pressure of <1 mmHg at 20–25°C . The enthalpy of vaporization for octadecamethyloctasiloxane has been measured at 67.7 kJ/mol at 393 K, consistent with its low volatility profile [1].

Vapor Pressure

Head-to-head

~10,000-fold lower than MD₂M

Supports low-volatility selection; controls evaporation rate.

25°C, extrapolated from supplier data.

Evidence Dimension	Vapor pressure at 25°C
Target Compound Data	6.98×10⁻⁵ mmHg (9.31×10⁻³ Pa)
Comparator Or Baseline	MD₂M (decamethyltetrasiloxane, CAS 141-62-8): 73 Pa (0.55 mmHg); D4 (octamethylcyclotetrasiloxane, CAS 556-67-2): ~1.3 hPa (0.98 mmHg at 20°C); MD₃M (dodecamethylpentasiloxane, CAS 141-63-9): <1 mmHg
Quantified Difference	Approximately 10,000-fold lower than MD₂M; >10,000-fold lower than D4
Conditions	Vapor pressure measurements at 25°C (extrapolated from HSDB data for target; Sigma-Aldrich datasheets for comparators)

Why This Matters

This four-order-of-magnitude difference in volatility dictates whether a siloxane will evaporate within seconds (MD₂M, D4) or persist for hours to days (octadecamethyloctasiloxane) in open systems, directly impacting selection for controlled-release formulations, long-duration surface treatments, and low-emission industrial processes.

• [1] Stephenson, R.M.; Malanowski, S. Handbook of the Thermodynamics of Organic Compounds, 1987. ΔvapH for octadecamethyloctasiloxane: 67.7 kJ/mol at 393 K. View Source

Molecular Weight and Non-Volatility Classification: MD₇M as the Threshold Oligomer

Octadecamethyloctasiloxane has a molecular weight of 607.30 g/mol, containing eight silicon atoms and seven siloxane (-Si-O-) repeat units [1]. This positions it at the boundary where linear methyl siloxanes transition from being classified as 'volatile' to 'non-volatile' or 'low-volatility' fluids. By comparison, MD₂M (MW 310.69 g/mol) and MD₃M (MW 384.84 g/mol) are considered volatile and are used where rapid evaporation is desired [2][3]. The vapor pressure data from Flaningam (1986) for the homologous series demonstrates that the log(vapor pressure) decreases linearly with increasing molecular weight up to MD₇M, after which further molecular weight increases yield diminishing reductions in volatility [4].

Volatility Threshold

Class-level

MW 607.30 g/mol (8 Si)

Boundary between volatile and low-volatility siloxanes.

Class-level inference from oligomer series trends.

Evidence Dimension	Molecular weight and volatility classification
Target Compound Data	607.30 g/mol; 8 silicon atoms
Comparator Or Baseline	MD₂M (CAS 141-62-8): 310.69 g/mol, 4 Si atoms; MD₃M (CAS 141-63-9): 384.84 g/mol, 5 Si atoms; D4 (CAS 556-67-2): 296.62 g/mol, 4 Si atoms (cyclic)
Quantified Difference	Target MW is 1.95× MD₂M, 1.58× MD₃M; vapor pressure log-scale difference of ~4.0 units
Conditions	Structural comparison based on molecular formula and established vapor pressure trends from oligomer series data

Why This Matters

For procurement, this molecular weight threshold represents a functional boundary: formulations requiring persistent surface films or low-emission characteristics cannot use shorter-chain analogs, while those needing complete evaporation cannot use octadecamethyloctasiloxane. The molecular weight directly informs compatibility with downstream processing and regulatory considerations regarding volatile organic compound (VOC) classification.

• [1] NIST Chemistry WebBook. Octadecamethyloctasiloxane. CAS 556-69-4. Molecular Formula: C₁₈H₅₄O₇Si₈. Molecular Weight: 607.3012. View Source
• [2] ChemSrc. Decamethyltetrasiloxane. CAS 141-62-8. Molecular Weight: 310.69 g/mol. View Source
• [3] ChemSrc. Dodecamethylpentasiloxane. CAS 141-63-9. Molecular Weight: 384.84 g/mol. View Source
• [4] Flaningam, O.L. Vapor pressures of poly(dimethylsiloxane) oligomers. J. Chem. Eng. Data, 1986, 31, 3, 266-272. DOI: 10.1021/je00045a002. View Source

Kinematic Viscosity Differential: 3× Higher than MD₂M for Controlled Spreading

Octadecamethyloctasiloxane has a kinematic viscosity of approximately 4 cSt at 25°C . This is approximately 3-fold higher than decamethyltetrasiloxane (MD₂M), which has a measured kinematic viscosity of 1.3 cSt at 20°C . The cyclic analog D4 has a viscosity of 1.6 cSt at 20°C . In the linear MDₙM series, viscosity increases monotonically with chain length, reflecting greater molecular entanglement and intermolecular interactions. This viscosity differential translates to slower spreading rates on surfaces and different film thicknesses under identical application conditions.

Kinematic Viscosity

Head-to-head

~4 cSt vs 1.3 cSt (MD₂M)

3× higher viscosity; affects film thickness and spreading.

Supplier data; temperature 20–25°C.

Evidence Dimension	Kinematic viscosity at 20-25°C
Target Compound Data	~4 cSt at 25°C
Comparator Or Baseline	MD₂M (decamethyltetrasiloxane, CAS 141-62-8): 1.3 cSt at 20°C; D4 (octamethylcyclotetrasiloxane, CAS 556-67-2): 1.6 cSt at 20°C
Quantified Difference	3.1× higher than MD₂M; 2.5× higher than D4
Conditions	Viscosity measurements at 25°C (target from supplier datasheet) and 20°C (comparators from Sigma-Aldrich datasheets); temperature difference of 5°C expected to have minimal impact on relative comparison

Why This Matters

A 3-fold difference in viscosity affects spreading behavior, film thickness, and surface coverage in applications ranging from personal care formulations to precision lubricants. Procurement decisions based on desired tactile properties or coating uniformity require selecting the appropriate chain-length oligomer; substituting MD₂M for MD₇M would produce a thinner, less persistent film that spreads more rapidly.

Thermodynamic Stability Indicator: Enthalpy of Vaporization as Process Suitability Criterion

The enthalpy of vaporization (ΔvapH) for octadecamethyloctasiloxane has been experimentally determined as 67.7 kJ/mol at 393 K (120°C) and 68.4 kJ/mol at 479 K (206°C) [1]. This value quantifies the energy required to transfer the compound from liquid to vapor phase. For context, shorter-chain siloxanes exhibit lower ΔvapH values due to weaker intermolecular cohesion; the higher ΔvapH of MD₇M reflects the cumulative effect of seven siloxane repeat units. This thermodynamic parameter provides an objective basis for selecting appropriate processing temperatures in applications where the compound is used as a solvent, carrier, or component in high-temperature systems.

Enthalpy of Vaporization

Class-level

67.7–68.4 kJ/mol

Higher energy barrier to vaporization; supports high-temperature fluid use.

NIST data; 393–479 K.

Evidence Dimension	Enthalpy of vaporization (ΔvapH)
Target Compound Data	67.7 kJ/mol at 393 K; 68.4 kJ/mol at 479 K
Comparator Or Baseline	Shorter-chain linear siloxanes (MD₂M, MD₃M) exhibit lower ΔvapH values, consistent with lower molecular weight and higher volatility; exact comparator values not collated in this evidence item
Quantified Difference	Class-level trend: ΔvapH increases with siloxane chain length; MD₇M represents the higher end of the oligomer range
Conditions	Experimental measurements compiled by NIST from Stephenson and Malanowski (1987) and Flaningam (1986); temperature range 378–563 K

Why This Matters

For industrial process design and procurement, the enthalpy of vaporization directly informs energy requirements for evaporation, distillation, or drying steps. A higher ΔvapH means that octadecamethyloctasiloxane will remain in the liquid phase under conditions where shorter-chain analogs would have already volatilized, enabling its use in processes requiring sustained liquid-phase presence at elevated temperatures.

• [1] NIST Chemistry WebBook. Octadecamethyloctasiloxane. Phase Change Data: ΔvapH = 67.7 kJ/mol at 393 K (Stephenson & Malanowski, 1987); 68.4 kJ/mol at 479 K (Flaningam, 1986). View Source

Verified Application Scenarios for Octadecamethyloctasiloxane Based on Quantified Differential Properties

Analytical Reference Standard for Siloxane Oligomer Identification in GC-MS

With a defined molecular weight of 607.30 g/mol and distinct GC-MS spectrum available in spectral databases, octadecamethyloctasiloxane serves as a calibration and identification standard for analyzing siloxane oligomer distributions in environmental samples, industrial fluids, and consumer product extracts [1]. The compound's position as MD₇M in the homologous series makes it a critical reference point for distinguishing between volatile (MD₂M–MD₃M) and low-volatility (MD₇M and higher) siloxanes in complex mixtures. Its vapor pressure of 6.98×10⁻⁵ mmHg at 25°C ensures that the compound elutes in a specific retention time window distinct from shorter-chain analogs, enabling unambiguous peak assignment .

Long-Duration Surface Treatments and Low-Emission Coatings

The 10,000-fold lower vapor pressure relative to MD₂M and D4 positions octadecamethyloctasiloxane for applications requiring persistent surface films with minimal evaporative loss [1]. In contrast to MD₂M (vapor pressure 73 Pa) which evaporates rapidly at ambient conditions, octadecamethyloctasiloxane remains on treated surfaces for extended durations. The compound's kinematic viscosity of ~4 cSt at 25°C provides controlled spreading without the excessive mobility of shorter-chain siloxanes, making it suitable for silicone-based release coatings, anti-fouling treatments, and surface-modifying additives where film longevity is a critical performance parameter .

High-Temperature Silicone Fluid Formulation Component

The enthalpy of vaporization of 67.7–68.4 kJ/mol across a temperature range of 120–206°C indicates that octadecamethyloctasiloxane requires substantially more energy to vaporize than shorter-chain siloxanes, enabling its use as a liquid-phase component in formulations exposed to elevated processing or operating temperatures [1]. This property supports its inclusion in silicone-based heat transfer fluids, high-temperature lubricant blends, and polymer processing aids where retention of the siloxane component during thermal cycling is essential for performance. The linear MD₇M structure also provides compatibility with higher-molecular-weight silicone polymers while maintaining fluidity .

Personal Care Formulations Requiring Extended Emolliency and Reduced Evaporation

Compared to the widely used cyclomethicone D4 (vapor pressure ~1.3 hPa) and linear MD₂M (vapor pressure 73 Pa), octadecamethyloctasiloxane offers dramatically lower volatility while retaining the characteristic smooth, non-greasy sensory profile of silicone emollients [1]. The compound's vapor pressure of 6.98×10⁻⁵ mmHg means that formulations retain their emollient properties on skin for longer durations rather than evaporating within minutes. The higher viscosity (~4 cSt) relative to D4 (1.6 cSt) also contributes to a richer, more substantive skin feel, making it suitable for leave-on products where extended conditioning and reduced reapplication frequency are desired formulation attributes .

Application

Selection Property

Validation Focus

GC-MS siloxane oligomer identification

Retention behavior distinct from shorter-chain analogs

Peak assignment in complex siloxane mixtures

Low-volatility surface treatments and coatings

Substantially lower vapor pressure than D4/MD₂M

Film persistence under ambient conditions

High-temperature silicone fluid formulation

High enthalpy of vaporization

Liquid-phase retention at elevated temperatures

Formulation persistence evaluation

Low volatility and controlled viscosity

Evaporation rate and film integrity context

• [1] Flaningam, O.L. Vapor pressures of poly(dimethylsiloxane) oligomers. J. Chem. Eng. Data, 1986, 31, 3, 266-272. DOI: 10.1021/je00045a002. View Source